Cas no 1781546-37-9 (2-bromo-4-ethyl-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-bromo-4-ethyl-1,3-oxazole-5-carboxylic acid
• CAS No: 1781546-37-9
• MF: C₆H₆BrNO₃
• MW: 220.02074098587
• MDL: MFCD30498787
• CID: 5210927
• PubChem ID: 105475115
• Update Time: 2025-05-20

2-bromo-4-ethyl-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-bromo-4-ethyl-
• 2-bromo-4-ethyl-1,3-oxazole-5-carboxylic acid

• MDL： MFCD30498787
• Inchi： 1S/C6H6BrNO3/c1-2-3-4(5(9)10)11-6(7)8-3/h2H2,1H3,(H,9,10)
• InChI Key： GQMWCTZVURPGIQ-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(CC)N=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 2-bromo-4-ethyl-1,3-oxazole-5-carboxylic acid

2-Bromo-4-Ethyl-1,3-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 2-bromo-4-ethyl-1,3-oxazole-5-carboxylic acid, identified by the CAS number 1781546-37-9, is a significant molecule in the field of organic chemistry. This compound belongs to the class of oxazole derivatives, which are widely studied for their unique chemical properties and potential applications in drug discovery and material science. The structure of this compound features a bromine atom at position 2, an ethyl group at position 4, and a carboxylic acid group at position 5 of the oxazole ring system. These functional groups contribute to its reactivity and versatility in various chemical reactions.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The presence of the bromine atom in 2-bromo substituent makes this compound particularly interesting for substitution reactions, enabling the introduction of diverse functional groups. This feature is crucial in drug design, where structural modifications can lead to improved pharmacokinetic properties and enhanced biological activity.

The synthesis of 2-bromo-4-ethyl-1,3-oxazole-5-carboxylic acid typically involves multi-step processes that include nucleophilic aromatic substitution and ring-closing reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for further studies. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown promise in several areas. For instance, its carboxylic acid group can be converted into various bioisosteres or used as a linker in peptide synthesis. Additionally, the ethyl group at position 4 provides steric bulk, which can influence the molecule's interactions with biological targets. Recent research has explored its potential as an intermediate in the synthesis of complex heterocyclic compounds with therapeutic potential.

The study of oxazole derivatives has also extended into materials science, where their unique electronic properties make them candidates for organic electronics. The bromine substituent in this compound can facilitate electron transfer processes, making it a valuable component in the development of new materials for sensors and electronic devices.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its chemical reactivity. Proper storage conditions and personal protective equipment are essential to ensure safe handling during synthesis and analysis.

In conclusion, 2-bromo-4-ethyl-1,3-oxazole-5-carboxylic acid is a versatile molecule with significant potential in both medicinal chemistry and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring new chemical entities with diverse applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing scientific discoveries across multiple disciplines.